Cas no 286411-21-0 (7-Chloro-1,8-naphthyridin-4-ol)

• Product Name: 7-Chloro-1,8-naphthyridin-4-ol
• CAS No: 286411-21-0
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 2839291
• PubChem ID: 53485714
• Update Time: 2025-06-15

7-Chloro-1,8-naphthyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID60704799
• 7-Chloro-1,8-naphthyridin-4-ol
• 286411-21-0
• 7-Chloro-4-hydroxy-[1,8]naphthyridine
• MFCD26935499
• F30518
• DB-005043
• BS-50972
• EN300-7424121
• 866-108-2
• SCHEMBL18306004
• 7-Chloro-1,8-naphthyridin-4(1H)-one
• 7-chloro-1,4-dihydro-1,8-naphthyridin-4-one
• 7-chloro-8H-1,8-naphthyridin-4-one
• 286411-19-6

• Inchi： 1S/C8H5ClN2O/c9-7-2-1-5-6(12)3-4-10-8(5)11-7/h1-4H,(H,10,11,12)
• InChI Key： QSABLAUDROJKSH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(C=CNC2=N1)=O

Computed Properties

• Exact Mass: 180.0090405Da
• Monoisotopic Mass: 180.0090405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42Ų

Additional information on 7-Chloro-1,8-naphthyridin-4-ol

Recent Advances in the Study of 7-Chloro-1,8-naphthyridin-4-ol (CAS: 286411-21-0): A Promising Scaffold in Medicinal Chemistry

The compound 7-Chloro-1,8-naphthyridin-4-ol (CAS: 286411-21-0) has recently emerged as a significant scaffold in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic compound, belonging to the naphthyridine family, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its structural modifications and biological activities, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research focuses on the compound's role as a kinase inhibitor. Kinases are critical targets in cancer therapy, and 7-Chloro-1,8-naphthyridin-4-ol has shown promising inhibitory activity against several kinases, including EGFR and VEGFR. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-proliferative effects in vitro against various cancer cell lines, with IC50 values in the nanomolar range. The study highlighted the importance of the chloro and hydroxyl functional groups in enhancing binding affinity to the kinase active site.

In addition to its anticancer potential, 7-Chloro-1,8-naphthyridin-4-ol has been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters article (2024) reported that this compound and its analogs exhibit broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic resistance.

Structural optimization studies have also been a focal point in recent research. Computational modeling and structure-activity relationship (SAR) analyses have identified key modifications that can enhance the compound's pharmacokinetic properties. For instance, the introduction of hydrophilic substituents at specific positions has been shown to improve solubility without compromising biological activity. These findings are crucial for the development of drug-like molecules based on the 7-Chloro-1,8-naphthyridin-4-ol scaffold.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. However, the growing body of research on 7-Chloro-1,8-naphthyridin-4-ol underscores its potential as a versatile scaffold in drug discovery. Continued exploration of its derivatives and mechanisms of action is expected to yield novel therapeutic agents in the coming years.